Cas no 2168115-72-6 (8-fluoro-4,5-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 8-fluoro-4,5-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 2168115-72-6
• MF: C₁₂H₁₃FO
• MW: 192.229427099228
• CID: 6339559
• PubChem ID: 165503724
• Update Time: 2025-06-27

8-fluoro-4,5-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-4,5-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one
• EN300-1456520
• 2168115-72-6

• Inchi： 1S/C12H13FO/c1-7-3-5-9(13)12-10(14)6-4-8(2)11(7)12/h3,5,8H,4,6H2,1-2H3
• InChI Key： FJDBMLKIWNNGKG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C2=C1C(CCC2C)=O

Computed Properties

• Exact Mass: 192.095043196g/mol
• Monoisotopic Mass: 192.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 8-fluoro-4,5-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one

8-Fluoro-4,5-Dimethyl-1,2,3,4-Tetrahydronaphthalen-1-One: A Comprehensive Overview

The compound 8-fluoro-4,5-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one, identified by the CAS number 2168115-72-6, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of tetralones, which are known for their versatile structures and potential biological activities. The molecule's structure features a naphthalene ring system with a ketone group at position 1 and fluorine and methyl substituents at positions 8 and 4/5, respectively. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of 8-fluoro-4,5-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one in drug discovery and development. Its tetralone framework has been shown to exhibit promising bioactivity in preclinical models, particularly in the context of anti-inflammatory and antioxidant properties. Researchers have also explored its potential as a precursor for more complex molecules with enhanced therapeutic profiles. The integration of fluorine into the structure further enhances its pharmacokinetic properties, making it an attractive candidate for medicinal chemistry applications.

The synthesis of 8-fluoro-4,5-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one involves a multi-step process that typically begins with the preparation of a suitable naphthalene derivative. Advanced techniques such as Friedel-Crafts alkylation and oxidation reactions are employed to introduce the necessary functional groups. The introduction of fluorine at position 8 is achieved through nucleophilic aromatic substitution or other fluorination methods that ensure high regioselectivity. The methyl groups at positions 4 and 5 are introduced via alkylation or methylation reactions under controlled conditions to maintain the integrity of the naphthalene ring system.

In terms of applications, 8-fluoro-4,5-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one has found utility in the development of agrochemicals due to its ability to modulate plant growth regulators. Additionally, its role as an intermediate in the synthesis of more complex molecules has been extensively documented in recent scientific literature. The compound's stability under various reaction conditions makes it an ideal building block for constructing bioactive agents with tailored functionalities.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 8-fluoro-4,5-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one with unprecedented accuracy. Quantum mechanical calculations have provided insights into its electronic structure and potential interactions with biological targets. These findings have paved the way for rational drug design strategies that leverage the unique features of this compound.

In conclusion, 8-fluoro-4,5-dimethyl-1,2,3,tetrahydronaphthalenone, CAS number 2168115726, stands as a testament to the ingenuity of modern organic chemistry. Its intricate structure and diverse applications underscore its importance in both academic research and industrial development. As ongoing studies continue to unravel its full potential,
this compound is poised to make significant contributions to various scientific disciplines in the years to come.